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Compound of Interest

Compound Name: Methyl 6-bromopicolinate

Cat. No.: B1355233

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
methyl 6-bromopicolinate (CAS No: 26218-75-7), a crucial heterocyclic intermediate in
organic synthesis. The document details its melting and boiling points, the experimental
methodologies for their determination, and a summary of its synthesis.

Core Physical Properties

Methyl 6-bromopicolinate is an off-white solid at room temperature. Its physical
characteristics are critical for its application in various chemical reactions, particularly in the
synthesis of pharmaceuticals and agrochemicals. The precise melting and boiling points are
key indicators of its purity.

Data Presentation: Physical Properties of Methyl 6-Bromopicolinate

The essential physical data for methyl 6-bromopicolinate are summarized in the table below
for ease of reference and comparison.

Physical Property Value Conditions
Melting Point 92-96 °C Literature Value
Boiling Point 289.739 °C At 760 mmHg
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Experimental Protocols

Accurate determination of physical properties is fundamental in chemical analysis. The
following sections describe the standard methodologies for measuring the melting and boiling
points of organic solids like methyl 6-bromopicolinate.

2.1. Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid state. For a pure substance, this occurs over a narrow range. The capillary method is a
common and reliable technique for this measurement.

Protocol:

o Sample Preparation: A small amount of finely powdered, dry methyl 6-bromopicolinate is
packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.

e Heating: The thermometer and capillary assembly are placed in a heating bath (e.g., a Thiele
tube filled with mineral oil or an aluminum block).

o Observation: The sample is heated slowly and evenly. The temperature at which the first
drop of liquid appears is recorded as the start of the melting range.

o Final Reading: The temperature at which the entire sample becomes a clear liquid is
recorded as the end of the melting range.

Logical Relationship: Physical State Transitions

The following diagram illustrates the relationship between temperature and the physical state of
a substance, highlighting the melting and boiling points as critical transition temperatures.

State Transitions vs. Temperature

Solid State

(e.g., Methyl 6-bromopicolinate at RT) SRS Gaseous State
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Caption: State transitions of a substance with increasing temperature.
2.2. Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. For solids with high boiling points like methyl 6-bromopicolinate, the Thiele tube
method is advantageous as it requires only a small amount of sample.[1]

Protocol:

o Sample Preparation: A few milliliters of the molten compound (or a solution in a high-boiling
solvent) are placed in a small test tube or fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the liquid with the open
end down.

o Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated
in a Thiele tube containing a high-boiling liquid (e.qg., paraffin oil).[2]

e Heating and Observation: The apparatus is heated gently. As the temperature rises, air
trapped in the capillary tube will bubble out. Heating is continued until a continuous and rapid
stream of bubbles emerges from the capillary tip.[1]

o Temperature Reading: The heat source is removed, and the apparatus is allowed to cool.
The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[1][2][3]

Synthesis Workflow

Methyl 6-bromopicolinate is synthesized via the esterification of 6-bromopicolinic acid. This
reaction is a fundamental process in organic chemistry, typically catalyzed by a strong acid.

A general procedure involves dissolving 6-bromopicolinic acid in methanol with a catalytic
amount of concentrated sulfuric or hydrochloric acid and heating the mixture to reflux for
several hours.[4] The subsequent workup involves neutralization, extraction with an organic
solvent, and purification to yield the final product.[4]
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Experimental Workflow: Synthesis of Methyl 6-Bromopicolinate

The diagram below outlines the key steps in the laboratory synthesis of methyl 6-
bromopicolinate.

Click to download full resolution via product page

Caption: Synthesis workflow for methyl 6-bromopicolinate.

As a versatile biochemical reagent, methyl 6-bromopicolinate serves as a key building block
for more complex molecules in life science research and development.[5] Its utility in
substitution and cross-coupling reactions makes it an invaluable intermediate in the synthesis
of novel compounds.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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